Cas no 664966-72-7 (1-tert-butyl-4-phenyl-1H-pyrazol-5-amine)

1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with potential applications in medicinal chemistry and organic synthesis. Its tert-butyl group enhances steric stability, while the phenyl and amine functionalities offer reactivity for further derivatization. This compound is useful as an intermediate in the development of pharmaceuticals and agrochemicals, providing a versatile scaffold for structural modifications.
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine structure
664966-72-7 structure
Product Name:1-tert-butyl-4-phenyl-1H-pyrazol-5-amine
CAS No:664966-72-7
MF:C13H17N3
MW:215.294182538986
MDL:MFCD06135648
CID:1086602
PubChem ID:17381494
Update Time:2025-06-18

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine
    • 1-TERT-BUTYL-4-PHENYL-1H-PYRAZOL-5-AMINE
    • 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
    • 2-tert-butyl-4-phenylpyrazol-3-amine
    • CHEMBRDG-BB 7942794
    • BS-38398
    • DTXSID50589552
    • CS-0363716
    • MFCD06135648
    • 664966-72-7
    • SCHEMBL4883435
    • AKOS003348122
    • 1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, AldrichCPR
    • 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine
    • MDL： MFCD06135648
    • Inchi： 1S/C13H17N3/c1-13(2,3)16-12(14)11(9-15-16)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
    • InChI Key： KVEBAUKFSAFDEN-UHFFFAOYSA-N
    • SMILES： N1(C(=C(C2C=CC=CC=2)C=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 215.14200
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 362°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.577
  • PSA: 43.84000
  • LogP: 3.46850

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Security Information

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Pricemore >>

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Chemenu
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1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine
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abcr
AB220034-1 g
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; .
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1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; .
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abcr
AB220034-10 g
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; .
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abcr
AB220034-25 g
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; .
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 €646.10 2022-03-04
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eNovation Chemicals LLC
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